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Compound of Interest

Compound Name: Sirt2-IN-6

Cat. No.: B12422588

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sirt2-IN-6 is a potent and selective inhibitor of Sirtuin 2 (SIRT2), a member of the NAD+-

dependent class III histone deacetylase (HDAC) family.[1][2] SIRT2 is predominantly localized

in the cytoplasm and plays a crucial role in various cellular processes, including cell cycle

regulation, microtubule dynamics, and metabolic pathways.[3][4] Dysregulation of SIRT2

activity has been implicated in the pathogenesis of cancer and neurodegenerative diseases,

making it a promising therapeutic target.[5][6] Sirt2-IN-6 offers a valuable tool for investigating

the cellular functions of SIRT2 and for preclinical studies in relevant disease models.

These application notes provide detailed protocols for the use of Sirt2-IN-6 in cell culture

experiments, including methods for assessing its effects on cell viability, apoptosis, and the

acetylation status of its key substrate, α-tubulin.
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Property Value Reference

Molecular Formula C₂₆H₂₆N₆O₃S [1]

Molecular Weight 502.59 g/mol [1]

IC₅₀ (SIRT2) 0.815 µM [1][2]

Appearance Solid [2]

Storage and Handling: Sirt2-IN-6 should be stored as a solid at -20°C. For cell culture

experiments, it is recommended to prepare a concentrated stock solution in a suitable solvent,

such as DMSO. Aliquot the stock solution to avoid repeated freeze-thaw cycles and store at

-80°C for long-term stability (up to 6 months).[7]

Data Presentation
In Vitro Activity of Sirt2-IN-6

Parameter Cell Line Value
Assay
Conditions

Reference

SIRT2 Inhibition

(IC₅₀)

N/A (Enzymatic

Assay)
0.815 µM

In vitro

fluorometric

assay

[1][2]

Antiproliferative

Activity (IC₅₀)

NCI-H441

(Human non-

small cell lung

cancer)

3.93 µM
72-hour MTT

assay
[1]

Experimental Protocols
Protocol 1: Preparation of Sirt2-IN-6 Stock Solution
Objective: To prepare a concentrated stock solution of Sirt2-IN-6 for use in cell culture

experiments.

Materials:
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Sirt2-IN-6 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Procedure:

Bring the Sirt2-IN-6 vial to room temperature before opening.

To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial of Sirt2-
IN-6. For example, to a 1 mg vial of Sirt2-IN-6 (MW: 502.59 g/mol ), add 199 µL of DMSO.

Vortex the solution until the compound is completely dissolved.

Aliquot the stock solution into sterile microcentrifuge tubes in volumes suitable for your

experiments (e.g., 10-20 µL).

Store the aliquots at -80°C. When needed, thaw an aliquot at room temperature and dilute it

to the desired working concentration in cell culture medium. Note: Avoid repeated freeze-

thaw cycles.[7]

Protocol 2: Cell Viability Assay (MTT Assay)
Objective: To determine the effect of Sirt2-IN-6 on the viability and proliferation of cancer cells.

Materials:

Cancer cell line of interest (e.g., NCI-H441)

Complete cell culture medium

Sirt2-IN-6 stock solution (10 mM in DMSO)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)
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DMSO

Microplate reader

Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete

medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

Prepare serial dilutions of Sirt2-IN-6 in complete medium from the 10 mM stock solution. A

typical concentration range to test is 0.1 µM to 50 µM. Also, prepare a vehicle control with

the same final concentration of DMSO as the highest Sirt2-IN-6 concentration.

After 24 hours, remove the medium from the wells and add 100 µL of the medium containing

different concentrations of Sirt2-IN-6 or the vehicle control.

Incubate the plate for the desired treatment duration (e.g., 72 hours).[1]

After incubation, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the

formazan crystals.

Measure the absorbance at 490 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot a

dose-response curve to determine the IC₅₀ value.

Protocol 3: Western Blot Analysis of α-Tubulin
Acetylation
Objective: To assess the effect of Sirt2-IN-6 on the acetylation of its primary substrate, α-

tubulin.

Materials:

Cell line of interest
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Complete cell culture medium

Sirt2-IN-6 stock solution (10 mM in DMSO)

6-well cell culture plates

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

BCA protein assay kit

SDS-PAGE gels

Transfer buffer

PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies: anti-acetyl-α-tubulin (Lys40), anti-α-tubulin, anti-β-actin

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Procedure:

Seed cells in 6-well plates and grow to 70-80% confluency.

Treat the cells with various concentrations of Sirt2-IN-6 (e.g., 1 µM, 5 µM, 10 µM) or a

vehicle control for a specified duration (e.g., 4-24 hours).

After treatment, wash the cells with ice-cold PBS and lyse them in lysis buffer.

Determine the protein concentration of each lysate using a BCA protein assay.

Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.
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Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies against acetyl-α-tubulin and a loading

control (α-tubulin or β-actin) overnight at 4°C.

Wash the membrane with TBST and incubate with the appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.

Wash the membrane again with TBST and detect the protein bands using a

chemiluminescent substrate and an imaging system.

Quantify the band intensities and normalize the level of acetylated α-tubulin to total α-tubulin.

Protocol 4: Apoptosis Assay (Annexin V-FITC/PI
Staining)
Objective: To determine if Sirt2-IN-6 induces apoptosis in cancer cells.

Materials:

Cell line of interest

Complete cell culture medium

Sirt2-IN-6 stock solution (10 mM in DMSO)

6-well cell culture plates

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI),

and binding buffer)

Flow cytometer

Procedure:

Seed cells in 6-well plates and allow them to attach overnight.
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Treat the cells with different concentrations of Sirt2-IN-6 (e.g., 5 µM, 10 µM, 20 µM) or a

vehicle control for a predetermined time (e.g., 24-48 hours).

Harvest the cells (including any floating cells in the medium) by trypsinization and

centrifugation.

Wash the cells twice with cold PBS.

Resuspend the cell pellet in 1X binding buffer provided in the kit.

Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's

instructions.[8]

Incubate the cells in the dark for 15 minutes at room temperature.[8]

Analyze the stained cells by flow cytometry within 1 hour.

Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic

(Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

Mandatory Visualizations

Sirt2-IN-6 SIRT2
Inhibition

α-Tubulin-AcDeacetylation

α-Tubulin

Increased Microtubule
Stability Cell Cycle Arrest Apoptosis

Click to download full resolution via product page

Caption: Sirt2-IN-6 inhibits SIRT2, leading to increased α-tubulin acetylation and downstream

cellular effects.
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Caption: General workflow for cell culture experiments using Sirt2-IN-6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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